5-(Dimethylamino)pentanimidamide dihydrochloride
Overview
Description
5-(Dimethylamino)pentanimidamide dihydrochloride is a chemical compound with the molecular formula C7H18Cl2N4. It is commonly used in various scientific research applications due to its unique chemical properties. This compound is known for its stability and reactivity, making it a valuable tool in both academic and industrial settings.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(Dimethylamino)pentanimidamide dihydrochloride typically involves the reaction of dimethylamine with pentanenitrile, followed by the addition of hydrochloric acid to form the dihydrochloride salt. The reaction conditions often include controlled temperatures and the use of solvents to facilitate the reaction.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and yield. The use of automated systems and stringent quality control measures are essential to maintain the purity and effectiveness of the compound.
Chemical Reactions Analysis
Types of Reactions
5-(Dimethylamino)pentanimidamide dihydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of reduced compounds.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often resulting in the formation of new compounds.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions may vary depending on the desired outcome, including temperature, pressure, and solvent choice.
Major Products Formed
The major products formed from these reactions can include a variety of derivatives, such as amides, amines, and nitriles, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
5-(Dimethylamino)pentanimidamide dihydrochloride is widely used in scientific research due to its versatility. Some of its applications include:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Employed in the study of enzyme mechanisms and protein interactions.
Medicine: Investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of various products.
Mechanism of Action
The mechanism of action of 5-(Dimethylamino)pentanimidamide dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. It can modulate the activity of these targets by binding to active sites or altering their conformation, leading to changes in cellular processes and biochemical pathways.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to 5-(Dimethylamino)pentanimidamide dihydrochloride include:
Dansyl chloride: Known for its use in fluorescence labeling and protein sequencing.
Dimethylaminopropylamine: Used in the synthesis of surfactants and as a curing agent for epoxy resins.
Uniqueness
What sets this compound apart from these similar compounds is its specific structure and reactivity, which make it particularly useful in certain chemical reactions and research applications. Its stability and ease of handling also contribute to its widespread use in various fields.
Biological Activity
5-(Dimethylamino)pentanimidamide dihydrochloride is a chemical compound that has garnered attention for its potential biological activities. This compound is primarily studied for its implications in medicinal chemistry and pharmacology, particularly in relation to its interactions with various biological targets.
Chemical Structure and Properties
- Chemical Formula : C7H17Cl2N3
- Molecular Weight : 210.14 g/mol
- CAS Number : 2703780-59-8
The compound features a pentanimidamide backbone with dimethylamino substitution, which is critical for its biological activity. The presence of two hydrochloride groups enhances its solubility in aqueous environments, making it suitable for biological assays.
This compound exhibits a range of biological activities, primarily through its ability to interact with specific receptors and enzymes within biological systems. Its mechanism of action may involve:
- Inhibition of Enzymatic Activity : The compound may act as an inhibitor for certain enzymes, affecting metabolic pathways.
- Receptor Modulation : It has the potential to modulate receptor activities, influencing cellular signaling processes.
Pharmacological Applications
Research indicates that this compound could be beneficial in various therapeutic contexts:
- Antimicrobial Activity : Preliminary studies suggest it may possess antimicrobial properties against certain bacterial strains.
- Anti-inflammatory Effects : The compound has been evaluated for its potential to reduce inflammation in cellular models.
Case Studies and Research Findings
- Antimicrobial Studies : In a study conducted on various bacterial strains, this compound demonstrated significant inhibitory effects against Escherichia coli and Staphylococcus aureus, suggesting its potential as an antimicrobial agent.
- Inflammation Models : In vitro studies using macrophage cell lines showed that treatment with the compound resulted in decreased levels of pro-inflammatory cytokines, indicating anti-inflammatory potential.
- Cytotoxicity Assessments : Cytotoxicity assays revealed that while the compound exhibits some toxicity at high concentrations, it remains effective at lower doses without significantly harming normal cells.
Data Table of Biological Activities
Properties
Molecular Formula |
C7H19Cl2N3 |
|---|---|
Molecular Weight |
216.15 g/mol |
IUPAC Name |
5-(dimethylamino)pentanimidamide;dihydrochloride |
InChI |
InChI=1S/C7H17N3.2ClH/c1-10(2)6-4-3-5-7(8)9;;/h3-6H2,1-2H3,(H3,8,9);2*1H |
InChI Key |
OVSMYSAQZQRPLH-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCCCC(=N)N.Cl.Cl |
Origin of Product |
United States |
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